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Compound of Interest

Compound Name: N-Hydroxymethyl succinimide

Cat. No.: B1213305

CAS Number: 5146-68-9[1]

This technical guide provides an in-depth overview of N-Hydroxymethyl succinimide, a
versatile reagent in organic synthesis and a valuable building block in the development of novel
therapeutics. This document is intended for researchers, scientists, and professionals in the
field of drug development, offering comprehensive data on its properties, safety, and
applications.

Physicochemical Properties

N-Hydroxymethyl succinimide is a white to off-white crystalline solid.[1] It is characterized by
its solubility in polar solvents such as water and alcohols.[1] While specific quantitative data for
N-Hydroxymethyl succinimide is not readily available in all categories, the following table
summarizes its known properties and provides data for the closely related and widely used N-
Hydroxysuccinimide (NHS) for comparative purposes.
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Value (N- Value (N-
Property Hydroxymethyl Hydroxysuccinimid Reference
succinimide) e)
Molecular Formula CsH7NOs C4HsNOs [1]
Molecular Weight 129.12 g/mol 115.09 g/mol [2]
Melting Point Data not available 95-98 °C [3]
Boiling Point Data not available 215.33 °C (estimate) [3]
Soluble in water (50
Soluble in polar mg/ml), DMSO (100
Solubility solvents (water, mM), methanol, [1][3]
alcohols) acetone (50 mg/ml),
and DMF
White to off-white ) ) )
Appearance White crystalline solid [1][3]

crystalline solid

Safety Data Sheet (SDS) Summary

Handling N-Hydroxymethyl succinimide requires adherence to standard laboratory safety

protocols. Below is a summary of its known hazard information.

Precautiona

Hazard GHS Signal Hazard
. ry Reference
Category Pictogram Word Statements
Statements
P264, P280,
GHSO07 H315:
S _ _ _ P302+P352,
Skin Irritation  (Exclamation ~ Warning Causes skin [2]
o P332+P313,
Mark) irritation
P362
H319: P264, P280,
GHSO07
o ] ] Causes P305+P351+
Eye Irritation (Exclamation Warning ]
serious eye P338,
Mark) L
irritation P337+P313
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First Aid Measures:

If inhaled: Move person into fresh air.

In case of skin contact: Wash off with soap and plenty of water.

In case of eye contact: Rinse thoroughly with plenty of water for at least 15 minutes and
consult a physician.

If swallowed: Rinse mouth with water.

For a comprehensive understanding of the safety profile of related compounds, the SDS for N-
Hydroxysuccinimide indicates that it is an irritant to the eyes, respiratory system, and skin.[4]

Experimental Protocols
General Synthesis of N-Substituted Succinimides

While a specific, detailed protocol for the synthesis of N-Hydroxymethyl succinimide is not
readily available in the reviewed literature, a general two-step method for the synthesis of N-
substituted succinimides can be adapted.[5][6] This process involves the acylation of an amine
with succinic anhydride, followed by cyclodehydration.

Step 1: Acylation of Amine with Succinic Anhydride

Dissolve 10 mmol of the desired amine (in this case, a protected form of

hydroxymethylamine would be used) in a suitable solvent such as chloroform.
e Add 10 mmol of succinic anhydride to the refluxing solution.
o Continue refluxing the mixture for approximately 6 hours.

» Allow the reaction mixture to cool, leading to the precipitation of the intermediate N-
substituted succinamic acid.

« Filter the precipitate and wash it with chloroform.

Step 2: Cyclodehydration to form the Imide Ring
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Suspend the filtered precipitate in fresh chloroform.

Add a dehydrating agent, such as polyphosphate ester (PPE).

Reflux the reaction mixture for another 6 hours.

Monitor the reaction progress using thin-layer chromatography (TLC).

Upon completion, the product can be isolated and purified using standard techniques such
as crystallization or chromatography.
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General Workflow for N-Substituted Succinimide Synthesis
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General Workflow for N-Substituted Succinimide Synthesis
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Application in Bioconjugation for Drug Delivery

N-hydroxysuccinimide and its derivatives are pivotal in bioconjugation, a key process in modern
drug delivery. They are used to create activated esters that readily react with primary amines
on biomolecules like proteins, peptides, or antibodies to form stable amide bonds.[7][8][9] This
allows for the covalent attachment of drugs, imaging agents, or other functional moieties to
targeting ligands.

General Protocol for Amine-Reactive Bioconjugation:

 Activation of Carboxylic Acid: A molecule containing a carboxylic acid (e.g., a drug or a
linker) is reacted with N-hydroxysuccinimide in the presence of a coupling agent like
dicyclohexylcarbodiimide (DCC) or 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) to
form an NHS-ester.

 Purification of Activated Molecule: The resulting NHS-ester is purified to remove excess
reagents and byproducts.

o Conjugation to Biomolecule: The purified NHS-ester is then reacted with the biomolecule
containing free primary amine groups (e.g., lysine residues on a protein) in a suitable buffer
(typically at a pH of 7.2-8.5).

e Quenching and Purification: The reaction is quenched, and the final bioconjugate is purified
to remove any unreacted components.
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Workflow for Bioconjugation using NHS Esters
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Representative Apoptotic Signaling by Succinimide Derivatives
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [N-Hydroxymethyl Succinimide: A Technical Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1213305#n-hydroxymethyl-succinimide-cas-number-
and-safety-data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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